2-Methyl-4-(3-trifluoromethylphenyl)phenol, 95%

• IUPAC Name: 2-methyl-4-[3-(trifluoromethyl)phenyl]phenol
• InChI: InChI=1S/C14H11F3O/c1-9-7-11(5-6-13(9)18)10-3-2-4-12(8-10)14(15,16)17/h2-8,18H,1H3
• InChI Key: SGOBGYQDLHOKRY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=CC(=CC=C2)C(F)(F)F)O
• Molecular Formula: C14H11F3O
• DSSTOX Substance ID: DTXSID10683944
• Molecular Weight: 252.23 g/mol
• CAS RN: 1261788-73-1

Description

2-Methyl-4-(3-trifluoromethylphenyl)phenol, 95% (2M4TFP) is an organic compound that has been studied for a variety of applications in the scientific community. It is a colorless, odorless, and non-toxic solid with a melting point of 138-140°C. 2M4TFP is a versatile compound that can be used in a variety of laboratory experiments and research applications.

Scientific Research Applications

2-Methyl-4-(3-trifluoromethylphenyl)phenol, 95% has been studied for a variety of scientific research applications. It has been used as a reagent in the synthesis of a variety of organic compounds, including amides, esters, and ethers. 2-Methyl-4-(3-trifluoromethylphenyl)phenol, 95% has also been used as a catalyst in the synthesis of a variety of heterocyclic compounds. Additionally, it has been used as a reactant in the synthesis of a variety of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2-Methyl-4-(3-trifluoromethylphenyl)phenol, 95% is not fully understood. However, it is believed that the compound acts as a Lewis acid, which means that it can accept a pair of electrons from a Lewis base. This allows 2-Methyl-4-(3-trifluoromethylphenyl)phenol, 95% to act as a catalyst in various chemical reactions.
Biochemical and Physiological Effects
2-Methyl-4-(3-trifluoromethylphenyl)phenol, 95% has not been studied for its biochemical or physiological effects. Therefore, it is not known whether the compound has any effect on the body.

Advantages and Limitations for Lab Experiments

2-Methyl-4-(3-trifluoromethylphenyl)phenol, 95% has a number of advantages for laboratory experiments. It is a non-toxic, odorless, and colorless solid with a melting point of 138-140°C, which makes it easy to handle and store. Additionally, 2-Methyl-4-(3-trifluoromethylphenyl)phenol, 95% is a versatile compound that can be used in a variety of laboratory experiments and research applications. However, 2-Methyl-4-(3-trifluoromethylphenyl)phenol, 95% is not soluble in water, which can limit its use in some experiments.

Future Directions

There are a number of potential future directions for 2-Methyl-4-(3-trifluoromethylphenyl)phenol, 95%. One potential direction is to explore its use as a catalyst in the synthesis of a variety of heterocyclic compounds. Additionally, 2-Methyl-4-(3-trifluoromethylphenyl)phenol, 95% could be studied for its biochemical and physiological effects. Finally, 2-Methyl-4-(3-trifluoromethylphenyl)phenol, 95% could be studied for its potential use in the synthesis of a variety of pharmaceuticals and agrochemicals.

Synthesis Methods

2-Methyl-4-(3-trifluoromethylphenyl)phenol, 95% can be synthesized through a variety of methods, including the Williamson ether synthesis and the Mitsunobu reaction. The Williamson ether synthesis involves reacting an alcohol with an alkyl halide in the presence of an acid catalyst. The Mitsunobu reaction is a nucleophilic substitution reaction that involves reacting an alcohol with an alkyl halide in the presence of a phosphine catalyst. Both of these methods can be used to synthesize 2-Methyl-4-(3-trifluoromethylphenyl)phenol, 95% in a laboratory setting.